Cas no 88514-88-9 (1-Naphthalenamine, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-)

• Product Name: 1-Naphthalenamine, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-
• CAS No: 88514-88-9
• MF: C₂₂H₁₆N₄O
• MW: 352.388644218445
• CID: 1925398
• PubChem ID: 71318456
• Update Time: 2025-04-21

1-Naphthalenamine, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 4,4'-(1,3,4-oxadiazole-2,5-diyl)bis-
• 4-[5-(4-aminonaphthalen-1-yl)-1,3,4-oxadiazol-2-yl]naphthalen-1-amine
• DTXSID50748566
• 4,4'-(1,3,4-Oxadiazole-2,5-diyl)di(naphthalen-1-amine)
• 88514-88-9

• Inchi： 1S/C22H16N4O/c23-19-11-9-17(13-5-1-3-7-15(13)19)21-25-26-22(27-21)18-10-12-20(24)16-8-4-2-6-14(16)18/h1-12H,23-24H2
• InChI Key： FQNDLMLPYVPLPV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=C3C=CC=CC=23)N)=NN=C1C1C=CC(=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 352.13241115Da
• Monoisotopic Mass: 352.13241115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 91Ų